4-Trityloxybutan-1-ol

• CAS No.: 38257-94-2
• Molecular Formula: C23H24O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 4-trityloxybutan-1-ol
• InChI: InChI=1S/C23H24O2/c24-18-10-11-19-25-23(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-9,12-17,24H,10-11,18-19H2
• InChI Key: CGCHCSJZVSGAIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCCCCO

Description

4-Trityloxybutan-1-ol is a useful research compound. Its molecular formula is C23H24O2 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 45 g of butane-1,4-diol in 0.25 of pyridine, cooled to 0° C., were added 139.4 g of triphenylchloromethane and the mixture was stirred at room temperature for 26 h. The precipitate formed was removed by filtration and the filtrate was evaporated in vacuo. The residue was taken up in 0.5 l of ethyl acetate and the solution was washed successively with 200 ml portions of water, 1N hydrochloric acid, water, 5% sodium bicarbonate solution and brine. The organic layer was dried over sodium sulfate and evaporated in vacuo. Crystallization of the residual material from ethyl acetate/hexane afforded 69.0 g of 4-trityloxy-1-butanol as white crystals of m.p. 73°-74° C.